Cas no 29091-61-0 (4H-1,2,4-Triazole, 4-(2-chlorophenyl)-3,5-diphenyl-)

• Product Name: 4H-1,2,4-Triazole, 4-(2-chlorophenyl)-3,5-diphenyl-
• CAS No: 29091-61-0
• MF: C₂₀H₁₄ClN₃
• MW: 331.798263072968
• CID: 1438033
• PubChem ID: 24721596
• Update Time: 2025-04-20

4H-1,2,4-Triazole, 4-(2-chlorophenyl)-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 4-(2-chlorophenyl)-3,5-diphenyl-
• 29091-61-0
• 2,5-Diphenyl-1-(2-chlorophenyl)-1,3,4-triazole
• 4-(2-Chlorophenyl)-3,5-diphenyl-1,2,4-triazole

• Inchi： 1S/C20H14ClN3/c21-17-13-7-8-14-18(17)24-19(15-9-3-1-4-10-15)22-23-20(24)16-11-5-2-6-12-16/h1-14H
• InChI Key： YYHLOEGGRPUXCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 331.08782
• Monoisotopic Mass: 331.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71